Cas no 73688-70-7 (2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1))

• Product Name: 2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1)
• CAS No: 73688-70-7
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 577446
• Update Time: 2024-03-05

2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1)
• 1-ethyl-3-prop-2-ynylbenzimidazol-3-ium-2-amine,bromide

• Inchi： 1S/C12H13N3.BrH/c1-3-9-15-11-8-6-5-7-10(11)14(4-2)12(15)13;/h1,5-8,13H,4,9H2,2H3;1H
• InChI Key： DOUDIVRRKNMTAJ-UHFFFAOYSA-N
• SMILES： C1(N)N(CC)C2=CC=CC=C2[N+]=1CC#C.[Br-]

Computed Properties

• Exact Mass: 279.037
• Monoisotopic Mass: 279.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.8A^2